N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide
• InChI: InChI=1S/C17H20N2O2/c1-3-4-6-13-8-10-14(11-9-13)19-16(20)15-7-5-12-18-17(15)21-2/h5,7-12H,3-4,6H2,1-2H3,(H,19,20)
• InChI Key: VEKJOMBQRRXRAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)OC
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide is an organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a butylphenyl group attached to a methoxypyridine carboxamide moiety. Its distinct chemical properties make it a valuable subject of study in organic chemistry, materials science, and potential pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with a halogenated pyridine under the catalysis of palladium. The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like toluene or ethanol .

Industrial Production Methods

In an industrial setting, the production of N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide may involve large-scale batch reactors where the Suzuki–Miyaura coupling is optimized for higher yields and purity. The process may also include purification steps such as recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may yield deoxygenated or hydrogenated products.

Scientific Research Applications

N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: It is used in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic devices.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide involves its interaction with specific molecular targets. For example, in biological systems, it may bind to enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways involved depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• N-(4-butylphenyl)-1-(4-ethoxyphenyl)methanimine
• N-(4-iodo-1,3-diarylbutyl)acetamide

Uniqueness

N-(4-butylphenyl)-2-methoxypyridine-3-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties